Cas no 16755-66-1 (2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1))
16755-66-1 structure
Product Name:2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1)
CAS No:16755-66-1
MF:C20H17ClN4
MW:348.82878279686
CID:121871
PubChem ID:44630097
Update Time:2025-04-18
2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1)
- 2,3-Diphenyl-5-(p-tolyl)tetrazolium chloride
- Diphenyltolyltetrazoliumchloride
- SCHEMBL918245
- FT-0709098
- 16755-66-1
- 2,3-diphenyl-5-p-tolyl-2H-tetrazol-3-ium chloride
- 5-(4-methylphenyl)-2,3-diphenyltetrazol-2-ium;chloride
- 2,3-DIPHENYL-5-(P-TOLYL)TETRAZOLIUM CHLORIDE 90+%
-
- Inchi: 1S/C20H17N4.ClH/c1-16-12-14-17(15-13-16)20-21-23(18-8-4-2-5-9-18)24(22-20)19-10-6-3-7-11-19;/h2-15H,1H3;1H/q+1;/p-1
- InChI Key: NDDCBBNKHVXRSP-UHFFFAOYSA-M
- SMILES: [Cl-].[N+]1(C2C=CC=CC=2)=NC(C2C=CC(C)=CC=2)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 348.11400
- Monoisotopic Mass: 348.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.6A^2
Experimental Properties
- PSA: 34.59000
- LogP: 0.52340
2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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